6-[4-(4-benzylpiperidine-1-carbonyl)piperidin-1-yl]-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene

• IUPAC Name: (4-benzylpiperidin-1-yl)-[1-(8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl)piperidin-4-yl]methanone
• InChI: InChI=1S/C27H29N5OS/c33-27(32-13-8-20(9-14-32)17-19-5-2-1-3-6-19)21-10-15-31(16-11-21)25-24-23(29-18-30-25)22-7-4-12-28-26(22)34-24/h1-7,12,18,20-21H,8-11,13-17H2
• InChI Key: IHPHGVKTOGWWMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3CCN(CC3)C4=NC=NC5=C4SC6=C5C=CC=N6
• Molecular Formula: C27H29N5OS
• Molecular Weight: 471.6 g/mol
• CAS No.: 1040681-67-1

Description

This compound features a complex tricyclic scaffold integrating piperidine, benzyl, and thiazole moieties. Its structure includes a central 8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(13),2(7),3,5,9,11-hexaene core, with a 4-benzylpiperidine-1-carbonyl group attached via a piperidin-1-yl linkage. Such hybrid architectures are often designed to enhance binding affinity to biological targets, particularly in neurological or oncological contexts .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine Derivatives with Hybrid Architectures

Piperidine-based compounds are frequently modified to improve bioactivity. For example:

• 4-Piperidinyl-benzaldehyde-derived thiosemicarbazones (5a–s) : These compounds (Fig. 1–2 in ) combine piperidine with thiosemicarbazone moieties, showing enhanced antimicrobial and anticancer activities. The substitution at the N–H position of piperidine (e.g., with 4-fluorobenzaldehyde) improves solubility and target engagement .
• 8-Phenyl-3-(3-(4-phenylpiperazin-1-yl)propyl)-1,3-diazaspiro[4.5]decane-2,4-dione (13) : This spiro-piperazine derivative () shares a tricyclic framework but replaces the thiazole group with a diazaspiro system. Such modifications influence pharmacokinetics, as spiro structures often enhance metabolic stability .

Key Differences :

• The benzylpiperidine-carbonyl substituent may confer higher lipophilicity than 4-fluorobenzaldehyde derivatives in , affecting blood-brain barrier penetration .

Spiro and Diazaspiro Compounds

Compounds like 4a () and 8-(4-dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione () share spirocyclic frameworks but differ in functional groups:

• 4a : Incorporates a 1-thia-4,8-diazaspiro[4.5]decane-3-one core with nitro and chloro substituents. Its IR and NMR data () highlight strong C=O (1721 cm⁻¹) and C=N (1633 cm⁻¹) stretches, indicative of hydrogen-bonding capacity.
• Compounds: Feature benzothiazole and dimethylaminophenyl groups, which are associated with fluorescence properties and kinase inhibition.

Comparison to Target Compound :

• The target’s tricyclic system (vs.
• The absence of nitro or benzothiazole groups in the target suggests divergent biological applications (e.g., CNS vs. anticancer targeting) .

Tricyclic Heterocycles with Piperidine Moieties

• T3D4557 (13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0³,⁸]pentadeca-1(15),3(8),4,6,11,13-hexaene) : This compound () shares a tricyclic backbone but includes a chloro substituent and fused benzo-cyclohepta-pyridine. Such halogenation often enhances binding to hydrophobic pockets in enzymes .
• 8,8-dioxo-8λ⁶-thia-2,3,5,7-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(13),3,5,9,11-pentaene-4-carboxylic acid : A sulfur- and nitrogen-rich tricyclic compound () used as a pharmaceutical intermediate. Its carboxylic acid group contrasts with the target’s benzylpiperidine-carbonyl group, suggesting divergent synthetic applications .

Structural and Functional Contrasts :

Feature	Target Compound	T3D4557 ()	Compound
Core Structure	8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-hexaene	4-azatricyclo[9.4.0.0³,⁸]pentadeca-hexaene	Thia-tetraazatricyclo[7.4.0.0²,⁶]trideca-pentaene
Key Substituents	4-Benzylpiperidine-1-carbonyl	Chloro, piperidin-4-ylidene	Carboxylic acid
Potential Applications	Neurological targets (inferred from piperidine)	Anticancer (halogenated analogs)	Pharmaceutical intermediate

Research Implications and Limitations

While the evidence provides robust data on structurally related compounds, direct pharmacological or synthetic data for the target molecule are absent. Future studies should:

Synthesize the target compound using methods analogous to (piperidine substitution) or (spirocyclization).

Evaluate its bioactivity against piperidine-sensitive targets (e.g., sigma receptors or monoamine oxidases) .